Cas no 89937-61-1 (3-[(Hydroxyamino)methyl]phenol)

• Product Name: 3-[(Hydroxyamino)methyl]phenol
• CAS No: 89937-61-1
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6498414
• PubChem ID: 54556146
• Update Time: 2025-07-21

3-[(Hydroxyamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 89937-61-1
• EN300-1856515
• 3-[(hydroxyamino)methyl]phenol
• SCHEMBL6898308
• AKOS020799214
• 3-[(Hydroxyamino)methyl]phenol

• Inchi： 1S/C7H9NO2/c9-7-3-1-2-6(4-7)5-8-10/h1-4,8-10H,5H2
• InChI Key： ZNHITLCGQVQXAD-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CNO

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-[(Hydroxyamino)methyl]phenol

Introduction to 3-[(Hydroxyamino)methyl]phenol (CAS No. 89937-61-1)

3-[(Hydroxyamino)methyl]phenol, with the chemical formula C₇H₉NO₂ and CAS number 89937-61-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to as 3-(hydroxyamino)methylphenol, has garnered considerable attention due to its versatile applications and potential in various biochemical pathways. The presence of both hydroxyl and amino functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 3-(hydroxyamino)methylphenol features a phenolic ring substituted with a hydroxyl group at the 3-position and a hydroxyamino methyl group at the 4-position. This unique arrangement imparts distinct chemical properties that make it useful in multiple synthetic pathways. The compound's ability to participate in hydrogen bonding and its solubility in polar solvents enhance its utility in pharmaceutical formulations. Additionally, its reactivity with electrophiles and nucleophiles allows for further functionalization, making it a versatile building block in organic synthesis.

In recent years, research on 3-(hydroxyamino)methylphenol has expanded significantly, particularly in the context of drug discovery and development. The compound's potential as a precursor for more complex molecules has been explored extensively. For instance, it has been investigated as a precursor for the synthesis of anticancer agents and antimicrobial compounds. The hydroxyl and amino groups provide reactive sites that can be modified to create molecules with enhanced biological activity.

One of the most compelling aspects of 3-(hydroxyamino)methylphenol is its role in the development of bioactive molecules. Studies have demonstrated its utility in creating derivatives that exhibit potent pharmacological effects. For example, modifications to the phenolic ring have led to the discovery of compounds with anti-inflammatory properties, which are crucial in managing chronic diseases such as rheumatoid arthritis. Furthermore, research indicates that derivatives of this compound may have applications in neuroprotective therapies, potentially offering new treatments for neurodegenerative disorders like Alzheimer's disease.

The synthesis of 3-(hydroxyamino)methylphenol involves multi-step organic reactions that highlight its importance as an intermediate. Traditional synthetic routes often involve the reduction of nitroaromatic precursors or the condensation of phenols with hydrazine derivatives. However, recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches. For instance, catalytic hydrogenation techniques have been optimized to improve yield and purity while minimizing waste.

The chemical properties of 3-(hydroxyamino)methylphenol also make it valuable in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metals has been explored for use in catalysis and sensor technology. Additionally, its role as a chelating agent has been investigated in various industrial processes where metal ion coordination is required.

Recent research has also focused on the biological activity of 3-(hydroxyamino)methylphenol itself. In vitro studies have shown that this compound exhibits mild antioxidant properties, which could be beneficial in protecting cells from oxidative stress-induced damage. While these findings are promising, further research is needed to fully understand its biological profile and potential therapeutic applications.

The regulatory landscape for compounds like 3-(hydroxyamino)methylphenol is continually evolving, reflecting their growing importance in science and industry. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are particularly crucial when handling intermediates used in pharmaceutical synthesis. Additionally, environmental regulations governing the disposal of chemical waste require careful consideration due to the potential impact on ecosystems.

In conclusion, 3-(hydroxyamino)methylphenol (CAS No. 89937-61-1) is a multifaceted compound with significant applications across pharmaceuticals, material science, and beyond. Its unique structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in multiple scientific disciplines.